Neogrifolin Neogrifolin Neogrifolin is a sesquiterpenoid.
Neogrifolin is a natural product found in Baorangia pseudocalopus, Albatrellus subrubescens, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 23665-96-5
VCID: VC21221112
InChI: InChI=1S/C22H32O2/c1-16(2)8-6-9-17(3)10-7-11-18(4)12-13-21-19(5)14-20(23)15-22(21)24/h8,10,12,14-15,23-24H,6-7,9,11,13H2,1-5H3/b17-10+,18-12+
SMILES: CC1=CC(=CC(=C1CC=C(C)CCC=C(C)CCC=C(C)C)O)O
Molecular Formula: C22H32O2
Molecular Weight: 328.5 g/mol

Neogrifolin

CAS No.: 23665-96-5

Cat. No.: VC21221112

Molecular Formula: C22H32O2

Molecular Weight: 328.5 g/mol

* For research use only. Not for human or veterinary use.

Neogrifolin - 23665-96-5

Specification

Description Neogrifolin is a sesquiterpenoid.
Neogrifolin is a natural product found in Baorangia pseudocalopus, Albatrellus subrubescens, and other organisms with data available.
CAS No. 23665-96-5
Molecular Formula C22H32O2
Molecular Weight 328.5 g/mol
IUPAC Name 5-methyl-4-[(2E,6E)-3,7,11-trimethyldodeca-2,6,10-trienyl]benzene-1,3-diol
Standard InChI InChI=1S/C22H32O2/c1-16(2)8-6-9-17(3)10-7-11-18(4)12-13-21-19(5)14-20(23)15-22(21)24/h8,10,12,14-15,23-24H,6-7,9,11,13H2,1-5H3/b17-10+,18-12+
Standard InChI Key JWDIUXFSIWOGDP-VZRGJMDUSA-N
Isomeric SMILES CC1=CC(=CC(=C1C/C=C(\C)/CC/C=C(\C)/CCC=C(C)C)O)O
SMILES CC1=CC(=CC(=C1CC=C(C)CCC=C(C)CCC=C(C)C)O)O
Canonical SMILES CC1=CC(=CC(=C1CC=C(C)CCC=C(C)CCC=C(C)C)O)O
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